Cas no 2680901-23-7 (benzyl N-{[4-(4-bromophenoxy)phenyl]methyl}-N-cyclopropylcarbamate)

• Product Name: benzyl N-{[4-(4-bromophenoxy)phenyl]methyl}-N-cyclopropylcarbamate
• CAS No: 2680901-23-7
• MF: C₂₄H₂₂BrNO₃
• MW: 452.340385913849
• CID: 6464160
• PubChem ID: 165927570
• Update Time: 2025-10-29

benzyl N-{[4-(4-bromophenoxy)phenyl]methyl}-N-cyclopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-{[4-(4-bromophenoxy)phenyl]methyl}-N-cyclopropylcarbamate
• 2680901-23-7
• EN300-28304438

• Inchi： 1S/C24H22BrNO3/c25-20-8-14-23(15-9-20)29-22-12-6-18(7-13-22)16-26(21-10-11-21)24(27)28-17-19-4-2-1-3-5-19/h1-9,12-15,21H,10-11,16-17H2
• InChI Key： DPBYEIGCIDBIOD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OC1C=CC(=CC=1)CN(C(=O)OCC1C=CC=CC=1)C1CC1

Computed Properties

• Exact Mass: 451.07831g/mol
• Monoisotopic Mass: 451.07831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 38.8Ų

Additional information on benzyl N-{[4-(4-bromophenoxy)phenyl]methyl}-N-cyclopropylcarbamate

Benzyl N-{[4-(4-Bromophenoxy)Phenyl]Methyl}-N-Cyclopropylcarbamate: A Comprehensive Overview

The compound with CAS No. 2680901-23-7, commonly referred to as benzyl N-{[4-(4-bromophenoxy)phenyl]methyl}-N-cyclopropylcarbamate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features, which include a bromophenoxy group, a cyclopropyl moiety, and a carbamate functional group. These characteristics make it a versatile building block in the development of advanced materials and pharmaceutical agents.

Recent studies have highlighted the potential of benzyl N-{[4-(4-bromophenoxy)phenyl]methyl}-N-cyclopropylcarbamate in the synthesis of bioactive compounds. Researchers have demonstrated that the bromophenoxy group can serve as a valuable directing unit in various coupling reactions, enabling the construction of complex molecular architectures. Furthermore, the cyclopropyl moiety introduces strain and reactivity, making it an attractive component for exploring novel chemical transformations.

The synthesis of benzyl N-{[4-(4-bromophenoxy)phenyl]methyl}-N-cyclopropylcarbamate typically involves multi-step processes that require precise control over reaction conditions. Key steps often include nucleophilic aromatic substitution, carbamate formation, and cyclization reactions. The use of modern catalytic systems has significantly enhanced the efficiency and selectivity of these reactions, leading to higher yields and purer products.

In terms of applications, benzyl N-{[4-(4-bromophenoxy)phenyl]methyl}-N-cyclopropylcarbamate has shown promise in the development of advanced materials with tailored properties. For instance, its incorporation into polymer matrices has been shown to improve mechanical strength and thermal stability. Additionally, this compound has been explored as a precursor for the synthesis of biologically active molecules, particularly in the context of drug discovery.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of benzyl N-{[4-(4-bromophenoxy)phenyl]methyl}-N-cyclopropylcarbamate. Quantum mechanical calculations have revealed that the cyclopropyl group induces significant ring strain, which can be harnessed to drive various chemical transformations. These findings have opened new avenues for exploring its reactivity under different conditions.

The environmental impact of benzyl N-{[4-(4-bromophenoxy)phenyl]methyl}-N-cyclopropylcarbamate is another area of active research. Studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. Preliminary results suggest that this compound exhibits moderate biodegradability under aerobic conditions, though further investigations are required to fully understand its environmental fate.

In conclusion, benzyl N-{[4-(4-bromophenoxy)phenyl]methyl}-N-cyclopropylcarbamate (CAS No. 2680901-23-7) is a multifaceted chemical entity with significant potential across various scientific domains. Its unique structure, coupled with recent advances in synthetic methodologies and computational modeling, positions it as a key player in the development of innovative materials and therapeutic agents.